Cas no 1361564-94-4 (2,6-Bis(2,3,6-trichlorophenyl)isonicotinic acid)

• Product Name: 2,6-Bis(2,3,6-trichlorophenyl)isonicotinic acid
• CAS No: 1361564-94-4
• MF: C₁₈H₇Cl₆NO₂
• MW: 481.971678972244
• CID: 4966842
• Update Time: 2025-08-01

2,6-Bis(2,3,6-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,6-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C18H7Cl6NO2/c19-8-1-3-10(21)16(23)14(8)12-5-7(18(26)27)6-13(25-12)15-9(20)2-4-11(22)17(15)24/h1-6H,(H,26,27)
• InChI Key： YJFUKZZOBOEFIG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C(=O)O)C=C(C2C(=CC=C(C=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Exact Mass: 480.857845 g/mol
• Monoisotopic Mass: 478.860795 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 50.2
• Molecular Weight: 482.0

Additional information on 2,6-Bis(2,3,6-trichlorophenyl)isonicotinic acid

2,6-Bis(2,3,6-Trichlorophenyl)Isonicotinic Acid (CAS No. 1361564-94-4)

2,6-Bis(2,3,6-Trichlorophenyl)Isonicotinic Acid, identified by the CAS registry number 1361564-94-4, is a specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which incorporates two trichlorophenyl groups attached to an isonicotinic acid backbone. The molecule's structure endows it with distinct chemical properties that make it valuable in research and development.

The synthesis of 2,6-Bis(2,3,6-Trichlorophenyl)Isonicotinic Acid involves a series of carefully controlled reactions to ensure high purity and structural integrity. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. Researchers have explored the use of catalytic systems and green chemistry principles to minimize waste and reduce the environmental footprint of its production.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh thermal or oxidative environments.

The application of 2,6-Bis(2,3,6-Trichlorophenyl)Isonicotinic Acid spans across multiple fields. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its ability to interact with specific biological targets. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways linked to chronic diseases such as diabetes and cardiovascular disorders.

In the agricultural sector, this compound has shown promise as a component in advanced crop protection products. Its ability to target specific pests without adversely affecting non-target species has made it a subject of interest for sustainable pest management strategies. Researchers have also explored its role in enhancing plant resistance to environmental stressors such as drought and salinity.

From a materials science perspective, 2,6-Bis(2,3,6-Trichlorophenyl)Isonicotinic Acid has been utilized as a precursor for the synthesis of advanced materials with tailored electronic properties. Its incorporation into polymer systems has led to the development of materials with improved conductivity and thermal stability.

Recent research has delved into the environmental fate and toxicity of this compound. Studies conducted under controlled laboratory conditions suggest that it undergoes biodegradation at a moderate rate under aerobic conditions. However, further investigations are required to fully understand its long-term impact on ecosystems.

In conclusion, 2,6-Bis(2,3,6-Trichlorophenyl)Isonicotinic Acid (CAS No. 1361564-94-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a valuable asset in both academic research and industrial innovation.